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Compound of Interest

4-Bromo-1-methyl-2-nitro-1h-
Compound Name: o
imidazole

Cat. No.: B1315764

Proper handling and disposal of 4-Bromo-1-methyl-2-nitro-1h-imidazole are critical to ensure
laboratory safety and environmental protection. This substance is classified as a hazardous
material and must be managed as regulated chemical waste. Adherence to the following
procedures is essential for researchers, scientists, and drug development professionals.

Safety and Disposal Data Summary

The following table summarizes key safety and disposal information for 4-Bromo-1-methyl-2-
nitro-1h-imidazole and related brominated nitroimidazoles.
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Parameter Specification Source

Toxic if swallowed
(H301/H302), Causes skin
irritation (H315), Causes
GHS Hazard Class ] o [1][2][3]
serious eye irritation (H319),
May cause respiratory irritation

(H335).

Dispose of contents/container

Primary Disposal Route to an approved waste disposal [21[31[4]
plant.
Waste Classification Halogenated Organic Waste. [5][6]

Tightly fitting safety goggles

(conforming to EN 166 or
Personal Protective Equipment  NIOSH), chemical- 71l
(PPE) impermeable gloves, fire/flame

resistant and impervious

clothing.

Use inert absorbent material.
] ] Collect and place in a suitable,
Spill Containment . _ [1][6]
closed container for disposal.

Avoid dust formation.

S ) Dry chemical, carbon dioxide,
Extinguishing Media ) [1][2]
or alcohol-resistant foam.

Detailed Disposal Protocol

The disposal of 4-Bromo-1-methyl-2-nitro-1h-imidazole must be handled by a licensed
hazardous waste disposal company. The following steps provide a detailed methodology for its
collection and temporary storage in a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[1][8]

Skin Protection: Handle with chemical-impermeable gloves. Wear impervious clothing to
prevent skin contact.[1][9]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a full-face respirator.

[8]

Work Area: Ensure adequate ventilation. All handling of waste should occur in a chemical
fume hood.[1][6]

. Waste Segregation and Collection:

Classification: This compound is a brominated organic substance and must be classified as
Halogenated Organic Waste.[5]

Container Selection: Use a designated, leak-proof, and sealable container, such as a high-
density polyethylene (HDPE) carboy, for collection.[6][10] The container must be clearly
labeled "Hazardous Waste - Halogenated Organics".

Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this
significantly increases disposal costs and complexity.[6][11] Also, keep it separate from
acidic, alkaline, or heavy metal waste streams.[6]

Collection: Carefully transfer the waste chemical into the designated container.[1] Keep the
container closed when not in use.[6] Do not fill the container beyond 90% of its capacity.[12]

. Storage and Labeling:

Labeling: As soon as waste is added, complete a hazardous waste tag. The tag must include
the generator's information, the chemical name ("4-Bromo-1-methyl-2-nitro-1h-
imidazole"), the quantity, and all applicable hazard warnings (e.g., Toxic, Irritant).[6]

Storage Location: Store the sealed waste container in a designated and secure Satellite
Accumulation Area. This area should be a cool, dry, and well-ventilated location, away from
heat or ignition sources.[1][6]
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» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

4. Final Disposal:

» Professional Disposal: Arrange for the collection of the waste container by your institution's
Environmental Health and Safety (EH&S) department or a licensed hazardous waste
disposal contractor.[2][11]

o Documentation: Follow all institutional and local regulations for documenting the disposal of
hazardous waste.

Disposal Workflow
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Caption: Disposal workflow for 4-Bromo-1-methyl-2-nitro-1h-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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